10-trans-Atorvastatin Acetonide tert-Butyl Ester
10-trans-Atorvastatin Acetonide tert-Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
1105067-90-0
VCID:
VC0028873
InChI:
InChI=1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32+/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
Molecular Formula:
C40H47FN2O5
Molecular Weight:
654.823
10-trans-Atorvastatin Acetonide tert-Butyl Ester
CAS No.: 1105067-90-0
Reference Standards
VCID: VC0028873
Molecular Formula: C40H47FN2O5
Molecular Weight: 654.823
CAS No. | 1105067-90-0 |
---|---|
Product Name | 10-trans-Atorvastatin Acetonide tert-Butyl Ester |
Molecular Formula | C40H47FN2O5 |
Molecular Weight | 654.823 |
IUPAC Name | tert-butyl 2-[(4S,6R)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate |
Standard InChI | InChI=1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32+/m1/s1 |
Standard InChIKey | NPPZOMYSGNZDKY-ZWXJPIIXSA-N |
SMILES | CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5 |
Synonyms | (4S,6R)-6-[2-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester; |
PubChem Compound | 46780496 |
Last Modified | Nov 11 2021 |
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